Cas no 18905-15-2 ()

structure
Chemical and Physical Properties
Names and Identifiers
-
-
- Inchi: 1S/C6H8O6/c7-4(8)1-3(6(11)12)2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-3
- InChI Key: KQTIIICEAUMSDG-UHFFFAOYSA-K
- SMILES: [O-]C(C(CC(=O)[O-])CC(=O)[O-])=O
Computed Properties
- Exact Mass: 173.00861288g/mol
- Monoisotopic Mass: 173.00861288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
- XLogP3: 0.7
Related Literature
-
1. ΔG° and TΔS° charge relationships for the binding of carboxylic anions by open-chain polyammonium cationsConcetta De Stefano,Ottavia Giuffrè,Silvio Sammartano J. Chem. Soc. Faraday Trans. 1998 94 2395
-
Yi Zhang,Zhiyong Gao,Xue Yang,Genqing Yang,Jiuli Chang,Kai Jiang RSC Adv. 2019 9 6084
-
3. Mixed aminocarboxylic ligand complexesAlessandro De Robertis,Concetta De Stefano,Claudia Foti,Silvio Sammartano,Antonio Gianguzza J. Chem. Soc. Faraday Trans. 1995 91 1619
-
Yi Zhang,Zhiyong Gao,Xue Yang,Genqing Yang,Jiuli Chang,Kai Jiang RSC Adv. 2019 9 6084
18905-15-2 () Related Products
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)
- 493035-82-8((4-hydroxy-2-methylphenyl)boronic acid)
- 941961-26-8(methyl 2-(2Z)-6-methyl-2-{3-(phenylsulfanyl)propanoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
- 1261488-03-2(2-Chloro-4,6-difluorotoluene)
- 26406-97-3(4-Amino-3-chloro-hydratropic Acid Ethyl Ester)
- 4747-27-7(methyl(2-{2-(methylamino)ethyldisulfanyl}ethyl)amine)
- 1207037-54-4(4-butoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)
- 74187-94-3(2-hydrazinyl-5-(2-hydroxyethyl)-6-methyl-3,4-dihydropyrimidin-4-one)
- 1261830-05-0(2-Hydroxy-6-(trifluoromethoxy)benzylamine)
- 585516-41-2(Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
